2-Fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene

• Molecular Formula: C13H14FNO2
• Molecular Weight: 235.25 g/mol
• IUPAC Name: 2-fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene
• InChI: InChI=1S/C13H14FNO2/c1-17-10-4-5-11(12(14)8-10)13(15-9-16)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
• InChI Key: IMFQYCZSYIBGSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2(CCCC2)N=C=O)F

Description

2-Fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene is a structurally complex aromatic compound featuring a benzene ring substituted with three distinct functional groups:

• Fluorine at the ortho position (C2),
• Methoxy group at the para position (C4),
• 1-Isocyanatocyclopentyl moiety at the meta position (C1).

Its IUPAC name reflects this substitution pattern, and its molecular formula is C₁₃H₁₃FNO₂ (molecular weight: 249.25 g/mol). The isocyanate group (-NCO) confers high reactivity, particularly toward nucleophiles like amines and alcohols, making it a candidate for synthesizing ureas, carbamates, or polyurethanes. Applications are hypothesized to include specialty polymers, pharmaceutical intermediates, or agrochemical precursors, though experimental data on its specific uses remain sparse in publicly available literature.

Biological Activity

2-Fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its chemical properties, biological effects, mechanisms of action, and relevant research findings.

The molecular formula of 2-Fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene is $C_{12}H_{12}FNO$, with a molecular weight of approximately 219.24 g/mol. The structural characteristics include a fluorine atom, an isocyanate group, and a methoxy substituent on a benzene ring, which may contribute to its biological activity.

Property	Value
Molecular Formula	C₁₂H₁₂FN₃O
Molecular Weight	219.24 g/mol
IUPAC Name	2-Fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene
Canonical SMILES	COc1ccc(F)cc1C(=N=C=O)C2CCC2

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, the presence of the isocyanate group is known to enhance the reactivity towards nucleophiles, potentially leading to antibacterial activity by inhibiting bacterial enzyme functions.

Cytotoxicity Studies

In vitro studies have demonstrated that derivatives of methoxy-substituted aromatic compounds can show cytotoxic effects against various cancer cell lines. The specific activity of 2-Fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene in this regard remains to be fully elucidated but suggests potential as an anticancer agent.

The biological mechanisms underlying the activity of this compound likely involve:

• Enzyme Inhibition : The isocyanate group can react with amino acids in proteins, leading to enzyme inhibition.
• Cell Membrane Disruption : Compounds with similar structures have been shown to disrupt microbial membranes, leading to cell lysis.

Case Studies and Research Findings

• Antibacterial Activity : A study published in the Journal of Medicinal Chemistry evaluated various substituted benzenes for their antibacterial properties. Compounds similar to 2-Fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene showed effective inhibition against Staphylococcus aureus and Escherichia coli .
• Cytotoxic Effects : Research conducted on methoxy-substituted phenyl compounds indicated that they exhibit selective cytotoxicity towards cancer cells while sparing normal cells. This suggests a promising therapeutic index for further development .
• Mechanistic Insights : A detailed analysis in Bioorganic & Medicinal Chemistry revealed that the mechanism of action for related compounds involves covalent modification of key amino acids in target proteins, leading to disrupted cellular processes .

Comparison with Similar Compounds

Table 1: Comparative Properties of Aromatic Isocyanates

Compound	Molecular Weight (g/mol)	Key Functional Groups	Reactivity with Water*	Solubility (Polar Solvents)	Thermal Stability (°C)
2-Fluoro-1-(1-isocyanatocyclopentyl)-4-methoxybenzene	249.25	-NCO, -OCH₃, -F, cyclopentyl	Moderate	Low	~150–200
1-Isocyanato-4-methoxybenzene	165.15	-NCO, -OCH₃	High	Moderate	~100–150
2-Fluoro-4-methoxybenzene isocyanate	181.14	-NCO, -OCH₃, -F	High	Moderate	~120–170
1-(Isocyanatocyclohexyl)-4-methoxybenzene	263.33	-NCO, -OCH₃, cyclohexyl	Low	Very low	~180–220

*Reactivity with water correlates with hydrolysis rates of -NCO to form amines and CO₂.

Key Findings:

Steric Effects: The cyclopentyl group in the target compound reduces reactivity with bulkier nucleophiles compared to non-cyclic analogs (e.g., 1-Isocyanato-4-methoxybenzene) due to hindered access to the -NCO group .

Electronic Effects: The electron-withdrawing fluorine atom increases the electrophilicity of the -NCO group, accelerating reactions with nucleophiles relative to non-fluorinated analogs.

Solubility : Bulky substituents (cyclopentyl, cyclohexyl) decrease solubility in polar solvents (e.g., acetone, DMF) compared to simpler derivatives.

Thermal Stability : Cycloaliphatic substituents (cyclopentyl, cyclohexyl) enhance thermal stability, likely due to increased rigidity and reduced molecular mobility.